Cas no 23826-76-8 (1,2-Ethanediamine,N1,N1-diethyl-N2-(4-methyl-2-pyridinyl)-)

1,2-Ethanediamine,N1,N1-diethyl-N2-(4-methyl-2-pyridinyl)- structure
23826-76-8 structure
Product Name:1,2-Ethanediamine,N1,N1-diethyl-N2-(4-methyl-2-pyridinyl)-
CAS No:23826-76-8
MF:C12H21N3
MW:207.315242528915
CID:275817
PubChem ID:212050
Update Time:2025-04-19

1,2-Ethanediamine,N1,N1-diethyl-N2-(4-methyl-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine,N1,N1-diethyl-N2-(4-methyl-2-pyridinyl)-
    • 2-(2-(Diethylamino)ethylamino)-4-methylpyridine
    • N-[2-(Diethylamino)ethyl]-4-methyl-2-pyridinamine
    • DTXSID40946630
    • R.664
    • SCHEMBL14980583
    • AKOS010995505
    • Pyridine, 2-(2-(diethylamino)ethylamino)-4-methyl-
    • N~1~,N~1~-Diethyl-N~2~-(4-methylpyridin-2-yl)ethane-1,2-diamine
    • BRN 0391499
    • 23826-76-8
    • Inchi: 1S/C12H21N3/c1-4-15(5-2)9-8-14-12-10-11(3)6-7-13-12/h6-7,10H,4-5,8-9H2,1-3H3,(H,13,14)
    • InChI Key: AUNNWVPUSFLSFD-UHFFFAOYSA-N
    • SMILES: N(CC)(CC)CCNC1C=C(C)C=CN=1

Computed Properties

  • Exact Mass: 207.17373
  • Monoisotopic Mass: 207.174
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • Density: 0.995
  • Boiling Point: 333.4°Cat760mmHg
  • Flash Point: 155.4°C
  • Refractive Index: 1.543
  • PSA: 28.16

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